N-[4-(dimethylamino)phenyl]-2-{[3-(4-methylphenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide

• Molecular Formula: C27H28N4O2S2
• Molecular Weight: 504.7 g/mol
• IUPAC Name: N-[4-(dimethylamino)phenyl]-2-[[3-(4-methylphenyl)-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C27H28N4O2S2/c1-17-8-12-20(13-9-17)31-26(33)24-21-6-4-5-7-22(21)35-25(24)29-27(31)34-16-23(32)28-18-10-14-19(15-11-18)30(2)3/h8-15H,4-7,16H2,1-3H3,(H,28,32)
• InChI Key: MTCGHPPRURZUSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC(=O)NC4=CC=C(C=C4)N(C)C)SC5=C3CCCC5

Description

N-[4-(Dimethylamino)phenyl]-2-{[3-(4-methylphenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide is a heterocyclic compound featuring a benzothieno[2,3-d]pyrimidine core fused with a hexahydro ring system. The molecule is substituted at position 3 with a 4-methylphenyl group and at position 2 with a sulfanyl-linked acetamide moiety. The acetamide nitrogen is further substituted with a 4-(dimethylamino)phenyl group, which introduces strong electron-donating properties.

Biological Activity

N-[4-(dimethylamino)phenyl]-2-{[3-(4-methylphenyl)-4-oxo-3,4,5,6,7,8-hexahydro benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide is a complex organic compound with significant potential for biological activity. This article explores its pharmacological properties, mechanisms of action, and relevant case studies based on recent research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_{25}H_{24}N_{4}O_{2}S$, indicating a complex structure that includes a dimethylamino group, a benzothieno-pyrimidine moiety, and a sulfanyl linkage. The presence of these functional groups suggests potential interactions with various biological targets.

Molecular Structure

Feature	Description
Molecular Formula	$C_{25}H_{24}N_{4}O_{2}S$
Molecular Weight	448.55 g/mol
Key Functional Groups	Dimethylamino, sulfanyl
Solubility	Soluble in DMSO and methanol

Anticancer Properties

Recent studies have highlighted the compound's potential as an anticancer agent. For instance, research published in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit significant cytotoxicity against various cancer cell lines.

• Mechanism of Action : The compound appears to induce apoptosis in cancer cells through the activation of caspase pathways and inhibition of cell proliferation markers such as cyclin D1 and CDK4.

Antimicrobial Activity

The compound has also shown promising antimicrobial properties. In vitro studies indicate that it can inhibit the growth of several bacterial strains, including Staphylococcus aureus and Escherichia coli.

• Minimum Inhibitory Concentration (MIC) : The MIC values for these bacterial strains ranged from 10 to 50 µg/mL, demonstrating its potential as a lead compound for developing new antibiotics.

Neuroprotective Effects

In addition to its anticancer and antimicrobial activities, N-[4-(dimethylamino)phenyl]-2-{[3-(4-methylphenyl)-4-oxo-3,4,5,6,7,8-hexahydro benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide has been investigated for neuroprotective effects. Studies suggest it may reduce oxidative stress in neuronal cells.

• Cell Viability : In models of neurodegeneration, the compound increased cell viability by approximately 30% compared to untreated controls.

Study 1: Anticancer Activity

A study conducted by Zhang et al. (2023) evaluated the anticancer effects of this compound on breast cancer cells. The results indicated:

• Cytotoxicity : IC50 values were determined to be 15 µM.
• Mechanism : Induction of apoptosis was confirmed via flow cytometry analysis.

Study 2: Antimicrobial Efficacy

In a study by Kumar et al. (2023), the antimicrobial efficacy of the compound was tested against clinical isolates. Key findings included:

• Efficacy : Effective against multidrug-resistant strains.
• Synergistic Effects : Enhanced activity when combined with conventional antibiotics.

Comparison with Similar Compounds

Ethylphenyl vs. Dimethylaminophenyl Substitution

The compound N-(4-ethylphenyl)-2-{[3-(4-methylphenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide () replaces the dimethylamino group with an ethylphenyl substituent. The ethyl group, in contrast, contributes steric bulk without significant electronic effects, which may reduce target affinity but improve metabolic stability .

Methoxyphenyl Substitution

In N-(4-ethylphenyl)-2-{[3-(4-methoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide (), the 4-methylphenyl group is replaced with a 4-methoxyphenyl moiety.

Difluoromethylsulfanyl Substitution

N-{4-[(Difluoromethyl)sulfanyl]phenyl}-2-[(4-oxo-3-phenyl-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl}acetamide () introduces a difluoromethylsulfanyl group on the phenyl ring. Fluorination often enhances metabolic resistance and lipophilicity, which could prolong half-life but may introduce toxicity risks absent in the dimethylamino-substituted compound .

Variations in the Acetamide Side Chain

Pyrimidinyl Sulfamoyl Substitution

N-{4-[(2,6-Dimethylpyrimidin-4-yl)sulfamoyl]phenyl}-2-[(3-ethyl-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl)sulfanyl]acetamide () replaces the dimethylaminophenyl group with a pyrimidinyl sulfamoyl moiety.

Ethoxy vs. Methyl Substitution

2-{[3-(4-Ethoxyphenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(4-methylphenyl)acetamide () substitutes the 4-methylphenyl group with 4-ethoxyphenyl. Ethoxy groups increase steric hindrance and electron-donating effects compared to methyl, which may alter binding kinetics or metabolic pathways .

Structural and Spectral Comparisons

NMR Spectral Analysis

highlights that substituent changes in regions A (positions 39–44) and B (positions 29–36) of related compounds significantly alter chemical shifts. For example, replacing methyl with methoxy (as in ) would perturb the electronic environment in these regions, detectable via downfield shifts in $ ^1H $-NMR spectra .

Mass Spectrometry and Molecular Networking

emphasizes that compounds with similar fragmentation patterns cluster in molecular networks. The target compound and its analogs (e.g., ) likely share high cosine scores (>0.8) due to conserved benzothieno[2,3-d]pyrimidine and sulfanyl-acetamide motifs, enabling rapid dereplication .

Data Tables

Table 1: Substituent Effects on Key Properties

Compound (Evidence ID)	Substituent (Position)	Molecular Formula	Key Property Impact
Target Compound	4-(Dimethylamino)phenyl (N)	C₂₈H₃₀N₄O₂S₂	Enhanced electron density
	4-Ethylphenyl (N)	C₂₉H₃₀N₃O₂S₂	Increased hydrophobicity
	4-Methoxyphenyl (C3)	C₂₇H₂₇N₃O₃S₂	Improved solubility
	Difluoromethylsulfanyl (C4)	C₂₅H₂₁F₂N₃O₂S₃	Metabolic resistance

Preparation Methods

Synthesis of the Hexahydrobenzothieno[2,3-d]pyrimidin-4-one Core

The benzothieno[2,3-d]pyrimidinone core is synthesized via a cyclocondensation reaction between 2-aminothiophene derivatives and carbonyl-containing intermediates. In a representative procedure, 3-(4-methylphenyl)-5,6,7,8-tetrahydrobenzothieno[2,3-d]pyrimidin-4(3H)-one is prepared by reacting 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with 4-methylbenzoyl chloride in the presence of a base such as triethylamine . The reaction proceeds under reflux in anhydrous dichloromethane for 12 hours, yielding the tetrahydro intermediate, which is subsequently hydrogenated using palladium on carbon (Pd/C) under hydrogen atmosphere to achieve the hexahydro derivative .

Critical Parameters :

• Temperature : Reflux conditions (40–45°C) optimize cyclization efficiency .

• Catalyst : 10% Pd/C ensures complete hydrogenation of the tetrahydro ring .

• Yield : Cyclization typically achieves 65–70% yield, while hydrogenation reaches 85–90% .

Introduction of the Sulfanyl Group at Position 2

The sulfanyl (-S-) group is introduced via nucleophilic displacement of a halogen atom at position 2 of the pyrimidinone core. In a patented method, 2-chloro-3-(4-methylphenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidine is treated with thiourea in ethanol under reflux . The chloride substituent is replaced by a thiol group, forming the 2-mercapto intermediate. This intermediate is then oxidized using hydrogen peroxide (H₂O₂) in acetic acid to yield the disulfide, which is subsequently reduced with sodium borohydride (NaBH₄) to regenerate the thiol .

Reaction Conditions :

• Solvent : Ethanol facilitates nucleophilic substitution at elevated temperatures .

• Oxidizing Agent : 30% H₂O₂ in acetic acid (1:2 v/v) achieves controlled oxidation .

• Purification : The crude product is recrystallized from ethanol to obtain 85–90% purity .

Coupling with N-[4-(Dimethylamino)phenyl]acetamide

The final step involves coupling the 2-mercapto intermediate with N-[4-(dimethylamino)phenyl]-2-bromoacetamide. This is achieved through a thiol-ene reaction under basic conditions. In a optimized protocol, the thiolate anion (generated by treating the mercapto derivative with potassium carbonate in dimethylformamide) reacts with 2-bromo-N-[4-(dimethylamino)phenyl]acetamide at 60°C for 6 hours . The reaction mixture is quenched with ice-water, and the precipitate is filtered and washed with cold methanol to isolate the target compound.

Key Data :

Parameter	Value
Molar Ratio (Thiol:Bromoacetamide)	1:1.2
Reaction Temperature	60°C
Yield	72–75%
Purity (HPLC)	≥98%

Purification and Characterization

The crude product is purified via column chromatography using silica gel (60–120 mesh) and a gradient eluent system of ethyl acetate/hexane (3:7 to 6:4). Final recrystallization from a mixture of acetone and n-hexane (1:5) yields crystalline N-[4-(dimethylamino)phenyl]-2-{[3-(4-methylphenyl)-4-oxo-3,4,5,6,7,8-hexahydro benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}acetamide .

Spectroscopic Data :

• ¹H NMR (400 MHz, DMSO-d6): δ 1.65–1.82 (m, 4H, cyclohexane CH2), 2.25 (s, 3H, CH3), 2.95 (s, 6H, N(CH3)2), 3.45–3.60 (m, 4H, cyclohexane CH2), 4.10 (s, 2H, SCH2CO), 6.70–7.40 (m, 8H, aromatic) .

• MS (ESI+) : m/z 504.68 [M+H]⁺, consistent with the molecular formula C₂₇H₂₈N₄O₂S₂ .

Optimization and Scalability

Scale-up studies indicate that the synthesis can be adapted to kilogram-scale production without significant yield loss. Key modifications include:

• Replacing batch hydrogenation with continuous-flow hydrogenation (90% yield at 100 g scale) .

• Using catalytic tetrabutylammonium iodide (TBAI) to accelerate the thiol-ene coupling (reaction time reduced to 4 hours) .

Comparative Data :

Step	Lab Scale Yield	Pilot Scale Yield
Cyclization	68%	65%
Sulfanyl Introduction	72%	70%
Final Coupling	75%	73%

Q & A

Basic: What synthetic methodologies are commonly employed for the preparation of this compound?

The synthesis involves multi-step organic reactions, typically starting with the construction of the benzothieno[2,3-d]pyrimidin-4-one core. Key steps include:

• Cyclocondensation reactions to form the thieno-pyrimidine ring system (e.g., using thiourea derivatives and ketones under acidic conditions) .
• Sulfanylation via nucleophilic substitution to introduce the sulfanyl-acetamide moiety, often using mercaptoacetic acid derivatives .
• Functional group modifications , such as coupling the dimethylaminophenyl group via amide bond formation using carbodiimide-based coupling reagents .
  Critical parameters include temperature control (60–120°C), solvent selection (DMF or ethanol), and catalysts (e.g., K₂CO₃ for deprotonation) to optimize yield (typically 50–70%) and purity .

Basic: What analytical techniques are utilized to confirm structural integrity and purity?

• NMR Spectroscopy : ¹H and ¹³C NMR are used to verify substituent positions and confirm regioselectivity in the fused ring system .
• High-Performance Liquid Chromatography (HPLC) : Reverse-phase HPLC with UV detection (λ = 254 nm) assesses purity (>95% required for biological assays) .
• Mass Spectrometry (ESI-MS or HRMS) : Validates molecular weight and detects impurities or byproducts .
• X-ray Crystallography : Resolves ambiguities in stereochemistry for crystalline derivatives (e.g., analogs in ) .

Advanced: How can reaction conditions be optimized to improve synthetic yield?

• Solvent Screening : Polar aprotic solvents (e.g., DMF) enhance solubility of intermediates, while ethanol reduces side reactions in sulfanylation steps .
• Catalyst Optimization : Use of phase-transfer catalysts (e.g., tetrabutylammonium bromide) improves reaction rates in heterocyclic ring formation .
• Temperature Gradients : Stepwise heating (e.g., 80°C for cyclization, 100°C for amide coupling) minimizes decomposition of thermally labile intermediates .
• In-situ Monitoring : TLC or inline IR spectroscopy tracks reaction progress to terminate steps at optimal conversion .

Advanced: What strategies resolve contradictions in biological activity data across studies?

• Dose-Response Reassessment : Re-evaluate IC₅₀ values under standardized assay conditions (e.g., ATP concentration in kinase inhibition assays) to control for variability .
• Off-Target Profiling : Use proteome-wide affinity chromatography or computational docking (e.g., AutoDock Vina) to identify unintended targets that may explain divergent results .
• Metabolic Stability Testing : Assess compound stability in liver microsomes to determine if rapid degradation underlies inconsistent in vivo vs. in vitro activity .

Advanced: How can computational modeling guide target identification?

• Molecular Dynamics Simulations : Predict binding modes to kinases or GPCRs by simulating interactions with the benzothieno-pyrimidine core and sulfanyl-acetamide side chain .
• QSAR Modeling : Correlate substituent variations (e.g., methyl vs. chloro groups on phenyl rings) with bioactivity trends to prioritize synthetic targets .
• Density Functional Theory (DFT) : Calculate electron distribution in the fused ring system to identify electrophilic regions prone to covalent binding .

Basic: What in vitro assays are used for initial biological screening?

• Enzyme Inhibition Assays : Measure activity against kinases (e.g., EGFR, VEGFR2) using fluorescence-based ADP-Glo™ kits .
• Cell Viability Assays : Test antiproliferative effects in cancer cell lines (e.g., MCF-7, HepG2) via MTT or resazurin assays, with IC₅₀ values typically in the 1–10 µM range .
• Receptor Binding Studies : Radioligand displacement assays (e.g., for serotonin receptors) quantify affinity using tritiated ligands .

Advanced: How do structural modifications influence bioactivity?

• Phenyl Ring Substitutions : Electron-withdrawing groups (e.g., -Cl) enhance kinase inhibition but reduce solubility, while -OCH₃ groups improve bioavailability .
• Sulfanyl Linker Optimization : Replacing sulfur with selenium increases oxidative stability but may alter target selectivity .
• Acetamide Tail Modifications : Bulky substituents (e.g., 4-dimethylaminophenyl) improve membrane permeability but risk off-target interactions .

Advanced: What techniques validate target engagement in cellular models?

• Cellular Thermal Shift Assay (CETSA) : Confirm target binding by measuring protein thermal stability shifts in lysates after compound treatment .
• Western Blotting : Detect downstream signaling modulation (e.g., phosphorylated ERK or AKT) to verify functional inhibition .
• CRISPR-Cas9 Knockout : Compare compound efficacy in wild-type vs. target gene-knockout cells to establish mechanism specificity .